Cas no 820237-67-0 (Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy-)

• Product name: Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy-
• CAS No: 820237-67-0
• MF: C₁₅H₂₂O₄
• MW: 266.33278
• CID: 700611
• PubChem ID: 11230905

Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(4-hydroxybutoxy)-3-methyl-4-propoxy-
• 2-(4-hydroxybutoxy)-3-methyl-4-propoxybenzaldehyde
• 2-(4-Hydroxy-butoxy)-3-methyl-4-propoxy-benzaldehyde
• 820237-67-0
• VWOARJNYUGBRKX-UHFFFAOYSA-N
• DTXSID30459527
• SCHEMBL5446680

• Inchi： InChI=1S/C15H22O4/c1-3-9-18-14-7-6-13(11-17)15(12(14)2)19-10-5-4-8-16/h6-7,11,16H,3-5,8-10H2,1-2H3
• InChI Key： VWOARJNYUGBRKX-UHFFFAOYSA-N
• SMILES： CCCOC1=C(C(=C(C=C1)C=O)OCCCCO)C

Computed Properties

• Exact Mass: 266.15180918g/mol
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 2.6